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Compound of Interest

Compound Name: N-Chloroacetyl-D-phenylalanine

Cat. No.: B556129 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

N-Chloroacetyl-D-phenylalanine is a synthetic derivative of the non-proteinogenic amino acid

D-phenylalanine. It serves as a crucial building block in peptide chemistry and drug discovery,

primarily utilized for the synthesis of macrocyclic peptides. The incorporation of the N-terminal

chloroacetyl group enables a spontaneous and efficient intramolecular cyclization with a

downstream nucleophilic residue, typically cysteine, offering a robust method for creating

structurally constrained peptides with potentially enhanced stability and bioactivity.

Core Molecular and Physical Properties
The fundamental properties of N-Chloroacetyl-D-phenylalanine are summarized below. This

data is essential for its application in synthetic chemistry, including reaction stoichiometry

calculations and quality control.
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Property Value

Molecular Formula C₁₁H₁₂ClNO₃[1][2][3]

Molecular Weight 241.67 g/mol [1][2][3][4]

Appearance White to almost white crystalline powder[1]

Purity (HPLC) >98.0%[1]

Melting Point 125.0 to 128.0 °C[1]

Specific Rotation [α]20/D -48.0 to -50.0 deg (c=1, EtOH)

Storage Temperature
Room temperature, recommended <15°C in a

cool, dark place

Application in Macrocyclic Peptide Synthesis
The primary application of N-Chloroacetyl-D-phenylalanine is as an initiator amino acid in the

synthesis of head-to-tail cyclized peptides. This technique is particularly powerful when

combined with in vitro display technologies, such as the RaPID (Random non-standard

Peptides Integrated Discovery) system, which leverages reprogrammed genetic codes to

incorporate non-canonical amino acids.[5]

The N-terminal chloroacetyl group acts as an electrophile that spontaneously reacts with the

thiol side chain of a downstream cysteine residue post-translationally.[6] This forms a stable

thioether bond, effectively creating a macrocyclic peptide. The D-configuration of the

phenylalanine can introduce additional conformational diversity into peptide libraries,

expanding the structural space for drug discovery.[5]

Logical Workflow for Macrocyclic Peptide Generation
The following diagram illustrates the overall workflow from the initial building block to the final,

cyclized product.
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Caption: Workflow for synthesizing macrocyclic peptides using N-Chloroacetyl-D-
phenylalanine.

Experimental Protocols
Protocol 1: Synthesis of a Macrocyclic Peptide via
Spontaneous Cyclization
This protocol outlines the general steps for producing a macrocyclic peptide using N-
Chloroacetyl-D-phenylalanine as the initiator and a downstream cysteine for cyclization. This

can be adapted for both biological synthesis systems and solid-phase peptide synthesis

(SPPS).

Objective: To generate a head-to-tail cyclized peptide using an N-terminal chloroacetyl group.

Materials:

N-Chloroacetyl-D-phenylalanine

Reagents for peptide synthesis (e.g., Fmoc-protected amino acids, coupling reagents for

SPPS; or components for an in vitro translation system)[7]

Downstream cysteine-containing peptide sequence

Purification system (e.g., RP-HPLC)

Analytical instruments (e.g., Mass Spectrometer)

Methodology:
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Peptide Chain Assembly:

For SPPS: Synthesize the linear peptide on a suitable resin using standard Fmoc

chemistry.[8] For the final coupling step at the N-terminus, use N-Chloroacetyl-D-
phenylalanine.

For In Vitro Translation (e.g., mRNA Display): Prepare an initiator tRNA charged with N-
Chloroacetyl-D-phenylalanine.[5] Use this in a cell-free translation system programmed

with an mRNA template that codes for the desired peptide sequence, ensuring a cysteine

residue is encoded downstream of the initiation site.[5][6]

Cyclization Reaction:

Following the synthesis of the full-length linear peptide precursor, the cyclization reaction

occurs spontaneously.

For SPPS, after cleaving the peptide from the resin, dissolve the crude linear peptide in a

suitable buffer (e.g., aqueous buffer at a slightly basic pH of 7.5-8.5) to facilitate the

intramolecular reaction.

In translation systems, the cyclization happens in the reaction buffer post-translation.[6]

The reaction involves the nucleophilic attack of the cysteine's thiol group on the

electrophilic chloroacetyl group, displacing the chloride ion and forming a stable thioether

bond.

Reaction Monitoring and Quenching:

Monitor the progress of the cyclization reaction by taking aliquots over time and analyzing

them via LC-MS to observe the conversion of the linear precursor to the cyclic product.

Once the reaction is complete, it can be quenched by acidifying the solution (e.g., with

formic acid or TFA) if necessary.

Purification and Verification:
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Purify the crude macrocyclic peptide from starting materials and by-products using

reverse-phase high-performance liquid chromatography (RP-HPLC).[8]

Confirm the identity and purity of the final product by mass spectrometry (e.g., MALDI-TOF

or ESI-MS) to verify that the molecular weight corresponds to the cyclized peptide.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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